8-(azepan-1-yl)-7-[(Z)-3-chlorobut-2-enyl]-1,3-dimethylpurine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-(azepan-1-yl)-7-[(Z)-3-chlorobut-2-enyl]-1,3-dimethylpurine-2,6-dione, commonly known as AZD7762, is a small molecule inhibitor that has gained significant attention in the field of cancer research. This compound has been found to have promising anticancer properties and has been extensively studied in preclinical models.
Scientific Research Applications
Azepane-Based Compounds in Drug Discovery
Azepane-based compounds, including 8-(azepan-1-yl)-7-[(Z)-3-chlorobut-2-enyl]-1,3-dimethylpurine-2,6-dione, have shown a variety of pharmacological properties due to their high degree of structural diversity. They are instrumental in discovering new therapeutic agents. The development of azepane-containing analogs is a significant area of research in medicinal chemistry, given their application in treating various diseases. More than 20 azepane-based drugs have been approved by the FDA, utilized for their anti-cancer, anti-tubercular, anti-Alzheimer's, antimicrobial properties, and more. This review highlights the latest developments in azepane-based compounds for therapeutic applications and emphasizes the importance of structure-activity relationships (SAR) and molecular docking studies for the future discovery of drug candidates (Zha et al., 2019).
N-Sulfonylamino Azinones in Medicinal Chemistry
N-sulfonylamino azinones, related to azepane-based motifs, have garnered interest due to their diverse biological activities. This review covers patents and reports on the synthesis of N-sulfonyl azinones and their biological and preclinical studies. These compounds have demonstrated a range of biological activities, including diuretic, antihypertensive, anti-inflammatory, and anticancer effects. A new generation of competitive AMPA receptor antagonists based on N-sulfonylamino 1H-quinazoline-2,4-diones shows promise in treating neurological disorders such as epilepsy and schizophrenia (Elgemeie et al., 2019).
Azepines and Azepanes in Biological Properties
Azepine and its derivatives, including azepanes, hold substantial pharmacological and therapeutic implications. This review explores the literature from the last fifty years on the synthesis, reaction, and biological properties of these seven-membered heterocyclic compounds. The review also highlights the mechanisms involved in the synthesis of different azepine, azepinone, and azepane derivatives, indicating that N-containing seven-membered heterocycles still offer significant research scope due to their underexplored biological sections (Kaur et al., 2021).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with3-hydroxyacyl-CoA dehydrogenase type-2 . This enzyme plays a crucial role in the beta-oxidation of fatty acids in mitochondria .
Mode of Action
Based on its structural similarity to other compounds, it might interact with its target enzyme, potentially altering its function and leading to changes in the metabolic processes .
Biochemical Pathways
The compound, due to its potential interaction with 3-hydroxyacyl-CoA dehydrogenase type-2, may affect the beta-oxidation pathway of fatty acids . This pathway is responsible for the breakdown of fatty acids, producing energy for the cell. Any alteration in this pathway can have significant downstream effects on energy metabolism .
Result of Action
Given its potential interaction with 3-hydroxyacyl-coa dehydrogenase type-2, it might influence the energy metabolism within cells by affecting the beta-oxidation of fatty acids .
properties
IUPAC Name |
8-(azepan-1-yl)-7-[(Z)-3-chlorobut-2-enyl]-1,3-dimethylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24ClN5O2/c1-12(18)8-11-23-13-14(20(2)17(25)21(3)15(13)24)19-16(23)22-9-6-4-5-7-10-22/h8H,4-7,9-11H2,1-3H3/b12-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRXRVWFDWJXAOS-WQLSENKSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCN1C2=C(N=C1N3CCCCCC3)N(C(=O)N(C2=O)C)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/CN1C2=C(N=C1N3CCCCCC3)N(C(=O)N(C2=O)C)C)/Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
478253-06-4 |
Source
|
Record name | 8-(1-AZEPANYL)-7-(3-CL-2-BUTENYL)-1,3-DIMETHYL-3,7-DIHYDRO-1H-PURINE-2,6-DIONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.